Cas no 2229342-75-8 (3-(6-chloro-5-methylpyridin-3-yl)-2-methylpropanoic acid)

• Product Name: 3-(6-chloro-5-methylpyridin-3-yl)-2-methylpropanoic acid
• CAS No: 2229342-75-8
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 6571506
• PubChem ID: 165965846
• Update Time: 2025-10-12

3-(6-chloro-5-methylpyridin-3-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-chloro-5-methylpyridin-3-yl)-2-methylpropanoic acid
• 2229342-75-8
• EN300-1993074

• Inchi： 1S/C10H12ClNO2/c1-6-3-8(5-12-9(6)11)4-7(2)10(13)14/h3,5,7H,4H2,1-2H3,(H,13,14)
• InChI Key： JQFBOCVCBOJSQV-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=N1)CC(C(=O)O)C

Computed Properties

• Exact Mass: 213.0556563g/mol
• Monoisotopic Mass: 213.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(6-chloro-5-methylpyridin-3-yl)-2-methylpropanoic acid

Comprehensive Overview of 3-(6-chloro-5-methylpyridin-3-yl)-2-methylpropanoic acid (CAS No. 2229342-75-8)

The compound 3-(6-chloro-5-methylpyridin-3-yl)-2-methylpropanoic acid (CAS No. 2229342-75-8) is a pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a chloro-methylpyridine core and a methylpropanoic acid side chain, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in drug discovery, particularly in targeting enzymes and receptors associated with metabolic disorders and inflammatory diseases.

In recent years, the demand for pyridine-based compounds has surged, driven by their applications in developing novel therapeutics. The 6-chloro-5-methylpyridin-3-yl moiety in this compound is particularly noteworthy, as it enhances binding affinity and selectivity in molecular interactions. This characteristic aligns with the growing focus on precision medicine and targeted drug delivery, topics frequently searched by professionals in the field. Additionally, the compound's methylpropanoic acid group contributes to its solubility and bioavailability, critical factors in formulation development.

The synthesis and optimization of 3-(6-chloro-5-methylpyridin-3-yl)-2-methylpropanoic acid have been explored in several peer-reviewed studies, highlighting its role as a key intermediate in organic chemistry. Its CAS No. 2229342-75-8 is often referenced in patents and research papers, underscoring its industrial and academic significance. With the rise of AI-driven drug discovery, this compound has also garnered attention for its potential in virtual screening and molecular docking studies, addressing common queries in computational chemistry forums.

From an environmental perspective, the compound's stability and low toxicity profile make it a candidate for green chemistry applications. This aligns with the increasing consumer and regulatory focus on sustainable synthesis methods. Researchers are investigating its degradation pathways and eco-friendly production techniques, responding to searches related to biodegradable chemicals and environmental impact assessment.

In conclusion, 3-(6-chloro-5-methylpyridin-3-yl)-2-methylpropanoic acid (CAS No. 2229342-75-8) represents a promising area of study at the intersection of medicinal chemistry and material science. Its structural features and applications resonate with current trends in personalized therapeutics and sustainable innovation, making it a subject of ongoing research and commercial interest.